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(Methylsulfinyl)phenol

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-(Methylsulfinyl)phenol, also known by synonyms such as Methyl(2-hydroxyphenyl)
sulfoxide and 2-(Methylsulphinyl)benzenol, is an organic compound with the CAS number
1074-02-8.[1][2][3] This molecule is characterized by a phenol ring substituted with a
methylsulfinyl group at the ortho position.[4] The presence of both a hydroxyl group and a
sulfoxide group imparts distinct chemical properties, including enhanced polarity and potential
for diverse chemical interactions like hydrogen bonding.[4] As a phenol derivative, it belongs to
a class of compounds widely recognized for their broad spectrum of biological activities,
making it a molecule of interest in pharmaceutical and agrochemical research.[4][5][6]

Chemical Structure and Properties

The structure of 2-(Methylsulfinyl)phenol consists of a benzene ring functionalized with a
hydroxyl (-OH) group and an adjacent methylsulfinyl (-S(=0)CHs) group.[4] This arrangement
makes it a bifunctional molecule with potential for various chemical transformations.

Caption: Chemical structure of 2-(Methylsulfinyl)phenol.
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Data Presentation: Physicochemical Properties

The key quantitative properties of 2-(Methylsulfinyl)phenol are summarized in the table below
for easy reference and comparison.

Property Value Reference(s)
CAS Number 1074-02-8 [11[2]
Molecular Formula C7Hs02S [1][2]
Molecular Weight 156.20 g/mol [2]
Appearance White to off-white solid [3]
Melting Point 118-122 °C [11[3]
Purity =298% [2]
;I':s:l;)gﬂcal Polar Surface Area 373 A2 2]
LogP 1.1296 [2]
Hydrogen Bond Donors 1 [2]
Hydrogen Bond Acceptors 2 [2]
Rotatable Bonds 1 [2]
SMILES CS(=0)C1=CC=CC=C10 [2]
InChl Key VMTHIQRJIDDCEQD- -

UHFFFAOYSA-N

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis, purification, and
analysis of 2-(Methylsulfinyl)phenol are not extensively documented in publicly available
literature. However, general methodologies applicable to phenolic compounds can be adapted.

Synthesis: A plausible synthetic route involves the controlled oxidation of the corresponding
thioether, 2-(methylthio)phenol. A general procedure for a similar compound, 4-
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(methylsulfonyl)phenol, involves the oxidation of 4-(methylthio)phenol using an oxidizing agent
like sodium periodate in aqueous methanol.[8] A similar approach could likely be adapted for
the synthesis of 2-(Methylsulfinyl)phenol, where careful control of the oxidant stoichiometry

would be crucial to favor the sulfoxide over the sulfone.

Analytical Methods: The analysis of phenolic compounds is well-established. Methods
approved by agencies like the EPA for the analysis of phenols in various matrices typically
involve sample extraction followed by chromatographic separation.[9]

A general workflow for the analysis of a phenolic compound like 2-(Methylsulfinyl)phenol
would be as follows:

o Sample Preparation: Extraction from the sample matrix using an appropriate solvent,
followed by cleanup and concentration steps.

e Analysis: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC)
are the most common techniques.[9][10]

o HPLC: Reversed-phase HPLC with UV, electrochemical, or fluorescence detection is a
standard method.[10]

o GC: For GC analysis, derivatization may be necessary to improve volatility and thermal
stability. GC coupled with a Flame lonization Detector (FID) or Mass Spectrometry (MS)
provides high sensitivity and specificity.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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